(R)-1-(2,3-Dihydrobenzofuran-5-YL)ethanamine

• IUPAC Name: (1R)-1-(2,3-dihydro-1-benzofuran-5-yl)ethanamine
• InChI: InChI=1S/C10H13NO/c1-7(11)8-2-3-10-9(6-8)4-5-12-10/h2-3,6-7H,4-5,11H2,1H3/t7-/m1/s1
• InChI Key: QIYXYRNFEROUBV-SSDOTTSWSA-N
• Canonical SMILES: CC(C1=CC2=C(C=C1)OCC2)N
• Isomeric SMILES: C[C@H](C1=CC2=C(C=C1)OCC2)N
• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• CAS RN: 765945-04-8

Description

(R)-1-(2,3-Dihydrobenzofuran-5-YL)ethanamine, also known as R-DOI, is a potent and selective agonist of the serotonin 5-HT2A receptor. This compound is commonly used in scientific research to investigate the role of the 5-HT2A receptor in various physiological and pathological processes. In

Scientific Research Applications

Alzheimer's Disease Treatment

(R)-1-(2,3-Dihydrobenzofuran-5-YL)ethanamine derivatives show promise in Alzheimer's disease treatment. Research indicates their potent inhibitory activity against acetylcholinesterase and butyrylcholinesterase, enzymes linked to Alzheimer's. These derivatives demonstrated low cytotoxicity while being significantly more potent than the standard drug rivastigmine, suggesting a potential for therapeutic intervention in Alzheimer's disease (Pejchal et al., 2016).

Antimicrobial and Antifungal Activities

Novel amides synthesized from this compound displayed notable antibacterial and antifungal activities. These compounds, when tested against various bacterial and fungal strains, showed effectiveness comparable or slightly superior to standard medicinal compounds like chloramphenicol, cefoperazone, and amphotericin B (Pejchal, Pejchalová, & Růžičková, 2015).

DNA Binding and Nuclease Activities

Cu(II) complexes involving tridentate ligands derived from this compound demonstrated significant DNA binding propensity. These complexes exhibited abilities to cause minor structural changes to DNA and showed moderate in vitro cytotoxicity against various cancer cell lines (Kumar et al., 2012).

Drug Synthesis

This compound is a key intermediate in the synthesis of various drugs. For example, it has been used in the synthesis of cinacalcet hydrochloride, an effective treatment for secondary hyperparathyroidism (Mathad et al., 2011).

Antioxidant Potential

Derivatives of this compound have been studied for their antioxidant activities. QSAR-analysis indicated that these derivatives could serve as potential antioxidants, offering a theoretical basis for the design of new antioxidant drugs (Drapak et al., 2019).

Cancer Research

Meroterpenoids derived from the plant endophytic fungus Pestalotiopsis fici, including compounds with 2,3-dihydrobenzofuran-5-yl skeletons, showed weak cytotoxic activities against human tumor cell lines. This discovery contributes to the ongoing research in natural product-based cancer therapies (Wang et al., 2016).